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Compound of Interest

Compound Name: 8-Bromo-2-methylquinoline

Cat. No.: B152758 Get Quote

An In-depth Technical Guide to 8-Bromo-2-methylquinoline

This technical guide provides a comprehensive overview of 8-Bromo-2-methylquinoline, a

key heterocyclic compound for professionals in research, chemical synthesis, and drug

development. It details the molecule's physicochemical properties, synthesis protocols, and

significant applications.

Core Compound Identification
8-Bromo-2-methylquinoline, also known as 8-Bromoquinaldine, is a substituted quinoline

derivative.[1][2] The presence of a bromine atom at the 8-position and a methyl group at the 2-

position of the quinoline ring system imparts specific reactivity, making it a valuable

intermediate in various synthetic applications.[1]
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Identifier Value Reference

CAS Number 61047-43-6 [1][2][3][4]

Molecular Formula C₁₀H₈BrN [1][2][3]

Synonyms 8-Bromoquinaldine [1][2]

IUPAC Name 8-bromo-2-methylquinoline [3]

InChIKey
GQPRZSFQSOEDNV-

UHFFFAOYSA-N
[3]

SMILES
CC1=NC2=C(Br)C=CC=C2C=

C1
[2][3]

Physicochemical and Spectroscopic Properties
The compound is typically a white to light yellow crystalline powder.[1] Its properties make it

suitable for various organic reactions, and its structure has been confirmed by X-ray

crystallography.[1][5]

Table 2.1: Physical Properties

Property Value Reference

Molecular Weight 222.09 g/mol [1]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 66 - 70 °C [1]

Boiling Point 132 °C at 0.1 mmHg [1][6]

| Purity | ≥ 98% (GC) |[1][2] |

Table 2.2: Computational and Spectroscopic Data
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Property Value Reference

Topological Polar Surface

Area (TPSA)
12.89 Å² [2]

logP 3.30572 [2]

¹H NMR (CDCl₃, 400 MHz) δ

2.82 (s, 3H, CH₃), 7.33 (m, 2H,

quinoline 3,6-H), 7.73 (dd,

J=8.0 Hz, J=1.2 Hz, 1H,

quinoline 7-H), 8.02 (m, 2H,

quinoline 4,5-H)

[5][7]

Crystal System Monoclinic [5]

| π-π Stacking Distance | 3.76 Å |[5][8] |

Synthesis of 8-Bromo-2-methylquinoline
The synthesis of 8-Bromo-2-methylquinoline is commonly achieved through a cyclization

reaction involving o-bromoaniline and a carbonyl compound. One established method is a

modified Skraup synthesis.

Experimental Protocol: Cyclization of o-Bromoaniline
A detailed protocol for the synthesis of 8-Bromo-2-methylquinoline has been reported,

involving the reaction of o-bromoaniline with crotonaldehyde in the presence of an oxidizing

agent and a catalyst.[5][7]

Preparation of Reactant Solution: A solution of 2-bromoaniline (0.05 mol), boric acid (3.10 g),

and 18% HCl (50 ml) is prepared and heated to reflux.[5]

Addition of Reagents: A mixture of crotonaldehyde (0.06 mol) and an oxidizing agent such as

2-bromonitrobenzene (0.01 mol) is added slowly to the refluxing solution over 1 hour.[5]

Reaction: The mixture is stirred at 100 °C (373 K) for an additional 2.5–3.5 hours.[5][7]

Catalyst Addition: An equimolar amount of anhydrous ZnCl₂ is added, and the mixture is

stirred vigorously for 30 minutes.[5]
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Work-up and Isolation: The reaction mixture is cooled in an ice bath. The resulting crude

solid is filtered and washed with 2-propanol.[5]

Purification: The solid is dissolved in water and neutralized with a concentrated ammonia

solution to a pH of 8. The product precipitates and is collected by filtration, air-dried, and can

be further purified by recrystallization from ethanol to obtain a grey or white solid.[5][6] The

reported yield is approximately 52-54%.[5][6]
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1. Reactant Preparation

2. Core Reaction

3. Isolation & Purification

2-Bromoaniline +
Boric Acid + 18% HCl

Heat to Reflux

Slowly Add:
Crotonaldehyde +

2-Bromonitrobenzene

Stir at 100°C
for 2.5-3.5h

Add Anhydrous ZnCl₂
Stir for 0.5h

Cool in Ice Bath

Filter & Wash
(2-Propanol)

Dissolve in H₂O

Neutralize to pH 8
(Conc. NH₃·H₂O)

Filter & Air Dry

Final Product:
8-Bromo-2-methylquinoline

Click to download full resolution via product page

Caption: Synthetic workflow for 8-Bromo-2-methylquinoline.
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Applications in Research and Drug Development
8-Bromo-2-methylquinoline is a versatile building block in medicinal chemistry and materials

science due to its unique reactivity.[1] The bromine atom at the C8 position serves as a

functional handle for introducing diverse molecular fragments, typically through palladium-

catalyzed cross-coupling reactions.

Pharmaceutical and Medicinal Chemistry: It is a key intermediate in the synthesis of

complex, biologically active compounds.[1] Quinoline derivatives are known to possess a

wide range of pharmacological activities, including anticancer, antimicrobial, and anti-

inflammatory properties.[1][9] This compound is specifically noted for its role as a precursor

in the development of potential anti-cancer agents.[1]

Materials Science: The quinoline scaffold is of interest in the development of organic

electronic materials. 8-Bromo-2-methylquinoline has shown potential as a building block

for organic light-emitting diodes (OLEDs) and other electronic materials.[1]

Chemical Synthesis: It is used in the preparation of more complex molecules, such as

fluorescent probes for biological imaging, which are crucial tools in drug discovery.[1] It can

also act as a ligand for the preparation of metal complexes.[10]

Medicinal Chemistry Materials Science Organic Synthesis

8-Bromo-2-methylquinoline
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Novel Materials Versatile Intermediate
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Click to download full resolution via product page

Caption: Key application areas of 8-Bromo-2-methylquinoline.
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Safety and Handling
According to GHS classifications, 8-Bromo-2-methylquinoline is considered a hazardous

substance. It is known to cause skin irritation (H315) and serious eye irritation (H319).[3]

Appropriate personal protective equipment (PPE), including gloves and eye protection, should

be used when handling this compound.[3] It should be stored at room temperature.[1][2]

Hazard Statement Code

Causes skin irritation H315

Causes serious eye irritation H319

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2026]. [Online PDF]. Available at:
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and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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